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Compound of Interest

Compound Name: Phenethyl acetate-13C2

Cat. No.: B12379721 Get Quote

This guide provides an in-depth overview of the stability and recommended storage conditions

for Phenethyl acetate-13C2, a stable isotope-labeled compound. It is intended for

researchers, scientists, and professionals in drug development who utilize this compound as a

tracer or internal standard in quantitative analyses such as NMR, GC-MS, or LC-MS.

Chemical Properties and Stability Profile
Phenethyl acetate-13C2 is a stable isotope-labeled version of phenethyl acetate, a naturally

occurring ester known for its pleasant floral and honey-like aroma. The incorporation of two

Carbon-13 isotopes into the phenethyl group provides a distinct mass difference, making it an

ideal internal standard for mass spectrometry-based quantification.

The chemical stability of Phenethyl acetate-13C2 is comparable to its unlabeled counterpart.

Under recommended storage conditions, the compound is stable.[1][2] However, several

factors can influence its long-term stability and should be considered to ensure its integrity for

analytical applications.

Key Chemical Information:
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Property Value

Molecular Formula C₈¹³C₂H₁₂O₂

Molecular Weight 166.19 g/mol

CAS Number 1335402-21-5

Appearance Colorless to light yellow liquid

Boiling Point 232 °C / 449.6 °F @ 760 mmHg

Melting Point -31 °C / -23.8 °F

Flash Point 105 °C / 221 °F

Note: Physical properties are based on the unlabeled phenethyl acetate and are expected to

be very similar for the 13C2 labeled version.

Factors Affecting Stability:

Temperature: Elevated temperatures can accelerate the degradation of the compound. While

it is often shipped at room temperature, long-term storage at elevated temperatures is not

recommended.[3][4]

Light: As with many organic compounds, exposure to light, particularly UV light, can

potentially lead to degradation over time.

pH: The ester linkage in phenethyl acetate can be susceptible to hydrolysis under strongly

acidic or basic conditions.

Oxidizing Agents: The compound is incompatible with strong oxidizing agents, which can

lead to chemical decomposition.[1]

Recommended Storage Conditions
To ensure the long-term stability and integrity of Phenethyl acetate-13C2, it is crucial to

adhere to proper storage protocols. The primary recommendation from suppliers is to store the

product under the conditions specified in the Certificate of Analysis (CoA).[3][4]
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General Storage Recommendations:

Condition Recommendation Rationale

Temperature

Store in a cool, dry place. A

well-ventilated area is also

recommended.

Minimizes the rate of potential

degradation reactions.

Container
Keep the container tightly

closed.

Prevents contamination and

evaporation.

Light Exposure Store in a dark place.
Protects the compound from

light-induced degradation.

Inert Atmosphere

For long-term storage,

consider storage under an

inert atmosphere (e.g., argon

or nitrogen).

Reduces the risk of oxidation.

Experimental Protocols
The following are generalized experimental protocols relevant to the use and stability

assessment of Phenethyl acetate-13C2.

Protocol for Preparation of a Standard Solution for
Quantitative Analysis
This protocol outlines the steps for preparing a stock solution of Phenethyl acetate-13C2 to be

used as an internal standard.

Preparation Storage and Use

Equilibrate Phenethyl acetate-13C2 vial to room temperature Accurately weigh a precise amount of the compound Dissolve in a Class A volumetric flask with a suitable solvent (e.g., acetonitrile, methanol) Sonicate briefly to ensure complete dissolution Bring to final volume with solvent and mix thoroughly Aliquot the stock solution into smaller, single-use vials Store aliquots at -20°C or below, protected from light For use, thaw an aliquot and dilute to the desired working concentration
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Workflow for preparing a standard solution.

Protocol for Assessing Long-Term Stability
This protocol provides a framework for conducting a long-term stability study of Phenethyl
acetate-13C2.
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Study Setup

Time-Point Analysis

Data Evaluation

Prepare multiple identical aliquots of Phenethyl acetate-13C2 in the desired solvent and concentration

Divide aliquots into different storage conditions to be tested (e.g., -80°C, -20°C, 4°C, room temperature, with and without light exposure)

Analyze a subset of aliquots at Time 0 to establish a baseline

At predetermined time points (e.g., 1, 3, 6, 12 months), retrieve aliquots from each storage condition

Analyze the samples using a validated analytical method (e.g., LC-MS, GC-MS) to determine the concentration and purity

Compare the results from each time point and condition to the Time 0 baseline

Assess for any significant degradation (e.g., >5% change from baseline)

Determine the optimal storage conditions and shelf life
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Workflow for a long-term stability study.
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Biochemical Pathway Context
Phenethyl acetate is naturally produced in many plants and microorganisms. In biotechnology,

it is often synthesized from L-phenylalanine via the Ehrlich pathway.[5] While Phenethyl
acetate-13C2 is a synthetic compound, understanding its natural counterpart's biochemical

origin can be relevant for metabolic studies.
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Simplified Ehrlich pathway for phenethyl acetate biosynthesis.
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Summary and Conclusion
Phenethyl acetate-13C2 is a stable compound when stored under appropriate conditions. To

maintain its integrity for use as an internal standard, it is imperative to store it in a cool, dry, and

dark place in a tightly sealed container. While specific quantitative stability data for the

isotopically labeled form is not readily available in the public domain, adherence to the general

guidelines for storing isotopically labeled compounds and the known stability profile of

unlabeled phenethyl acetate will ensure its suitability for research and drug development

applications. For critical applications, it is recommended to perform in-house stability

assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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